Benzyl 2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate

• IUPAC Name: benzyl 2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetate
• InChI: InChI=1S/C21H18N4O2S/c1-15-7-9-17(10-8-15)21-23-22-18-11-12-19(24-25(18)21)28-14-20(26)27-13-16-5-3-2-4-6-16/h2-12H,13-14H2,1H3
• InChI Key: NEOWPFOXQKIWQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)OCC4=CC=CC=C4
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol

Description

“Benzyl 2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate” is a complex organic compound that contains several functional groups, including a benzyl group, a triazolo[4,3-b]pyridazine ring, and a thioacetate group. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound is not available, compounds with similar structures are often synthesized via reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and other similar compounds. The synthesis typically involves several steps and requires careful control of reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would need to be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex and varied due to the presence of several reactive functional groups. The triazolo[4,3-b]pyridazine ring, in particular, is a common feature in many biologically active compounds and is likely to be involved in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the functional groups present. For example, the presence of a benzyl group and a triazolo[4,3-b]pyridazine ring may influence the compound’s solubility, stability, and reactivity.

Scientific Research Applications

Tyrosine Kinase Inhibition

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Kinase-Dependent Signal Transduction Studies

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Anticancer Properties

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Novel Heterocyclic Synthesis

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Future Directions

The study of this compound and similar compounds is likely to be a fruitful area of research, given their potential biological activity and the interesting chemistry of the triazolo[4,3-b]pyridazine ring. Future research could focus on exploring the synthesis, properties, and potential applications of these compounds.